Cas no 328539-65-7 (4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 328539-65-7
• MF: C₁₆H₁₀FN₃O₃S
• MW: 343.332305431366
• CID: 6235841
• PubChem ID: 613471
• Update Time: 2025-05-22

4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide
• 4-Fluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide #
• F0147-0095
• 4-fluoro-N-(4-(3-nitrophenyl)thiazol-2-yl)benzamide
• SR-01000416677
• 4-Fluoro-N-[4-(3-nitro-phenyl)-thiazol-2-yl]-benzamide
• 328539-65-7
• AKOS004011266
• SR-01000416677-1
• OULKMNQEGGCUJN-UHFFFAOYSA-N
• 4-Fluoro-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C16H10FN3O3S/c17-12-6-4-10(5-7-12)15(21)19-16-18-14(9-24-16)11-2-1-3-13(8-11)20(22)23/h1-9H,(H,18,19,21)
• InChI Key： OULKMNQEGGCUJN-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=C(C=2)[N+](=O)[O-])N=C1NC(C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 343.04269053g/mol
• Monoisotopic Mass: 343.04269053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 116Ų

Additional information on 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide

4-Fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide: A Comprehensive Overview

The compound with CAS No 328539-65-7, known as 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide, is a highly specialized organic compound with significant potential in various fields of research and application. This compound is characterized by its unique structure, which combines a benzamide group with a 1,3-thiazole ring and a nitrophenyl substituent. The presence of the fluoro group further enhances its chemical properties, making it a subject of interest in both academic and industrial settings.

4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide exhibits remarkable stability under various chemical conditions, which makes it suitable for use in demanding environments. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, including high-performance polymers and nanomaterials. The compound's ability to undergo multiple reaction pathways has been extensively explored, leading to innovative applications in drug delivery systems and catalytic processes.

One of the most intriguing aspects of this compound is its electronic properties. The combination of the thiazole ring and the nitrophenyl group creates a unique electronic environment that facilitates efficient charge transfer processes. This property has been leveraged in the development of novel sensors and electronic devices, where sensitivity and selectivity are critical. Researchers have demonstrated that 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide can serve as a sensitive probe for detecting trace amounts of hazardous substances in environmental monitoring systems.

The synthesis of 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound. These improvements have made it more accessible for large-scale production, paving the way for its commercialization in various industries.

In terms of biological applications, 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide has shown promising results in preliminary studies related to pharmacology. Its ability to interact with specific biological targets suggests potential uses in drug development. Researchers are currently exploring its efficacy as an anti-inflammatory agent and its potential role in targeting specific pathways associated with neurodegenerative diseases.

The environmental impact of 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide has also been a topic of interest. Studies indicate that the compound is biodegradable under certain conditions, which reduces its ecological footprint. This attribute is particularly important for industries seeking sustainable alternatives for their chemical processes.

In conclusion, 4-fluoro-N-4-(3-nitrophenyl)-1,3-thiazol-2-ylbenzamide (CAS No 328539-65